Cas no 2229122-11-4 (3-(4-methyloxan-4-yl)oxyazetidine)

• Product Name: 3-(4-methyloxan-4-yl)oxyazetidine
• CAS No: 2229122-11-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6561411
• PubChem ID: 165865693
• Update Time: 2025-07-02

3-(4-methyloxan-4-yl)oxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyloxan-4-yl)oxyazetidine
• EN300-1777621
• 2229122-11-4
• 3-[(4-methyloxan-4-yl)oxy]azetidine

• Inchi： 1S/C9H17NO2/c1-9(2-4-11-5-3-9)12-8-6-10-7-8/h8,10H,2-7H2,1H3
• InChI Key： OJMSPHHBPDTORW-UHFFFAOYSA-N
• SMILES： O(C1CNC1)C1(C)CCOCC1

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(4-methyloxan-4-yl)oxyazetidine

Recent Advances in the Study of 3-(4-methyloxan-4-yl)oxyazetidine (CAS: 2229122-11-4) in Chemical Biology and Pharmaceutical Research

The compound 3-(4-methyloxan-4-yl)oxyazetidine (CAS: 2229122-11-4) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic structure, featuring an azetidine ring linked to a 4-methyloxane moiety, has garnered significant attention due to its unique physicochemical properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in drug discovery, particularly in the development of modulators for G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(4-methyloxan-4-yl)oxyazetidine exhibit remarkable selectivity as adenosine A2A receptor antagonists. The researchers employed structure-activity relationship (SAR) analysis to optimize the compound's pharmacokinetic profile, achieving significant improvements in blood-brain barrier penetration compared to previous generations of A2A antagonists. These findings suggest potential applications in neurodegenerative disorders such as Parkinson's disease.

In parallel research, the compound's utility as a synthetic intermediate has been expanded. A recent Nature Communications paper detailed a novel asymmetric synthesis route for 3-(4-methyloxan-4-yl)oxyazetidine that achieves 98% enantiomeric excess, addressing previous challenges in stereochemical control. This breakthrough enables more efficient production of chiral derivatives for biological evaluation, particularly important given the increasing emphasis on stereoselectivity in modern drug development.

The metabolic stability of 3-(4-methyloxan-4-yl)oxyazetidine derivatives has been systematically investigated in recent preclinical studies. Data presented at the 2024 American Chemical Society National Meeting revealed that the oxane moiety confers enhanced resistance to cytochrome P450-mediated oxidation, while the azetidine ring maintains favorable solubility properties. This combination of metabolic stability and aqueous solubility makes the scaffold particularly attractive for oral drug development.

Emerging applications in targeted protein degradation have also been reported. Researchers at several pharmaceutical companies have incorporated 3-(4-methyloxan-4-yl)oxyazetidine into proteolysis-targeting chimera (PROTAC) designs, where it serves as a versatile linker between target-binding and E3 ligase-recruiting moieties. Early results suggest improved pharmacokinetic properties compared to traditional polyethylene glycol-based linkers, with particular advantages in tissue distribution profiles.

Safety and toxicology assessments of 3-(4-methyloxan-4-yl)oxyazetidine derivatives have progressed significantly in the past year. A comprehensive toxicokinetic study published in Chemical Research in Toxicology reported favorable safety margins for several lead compounds, with no observed genotoxicity in standard battery tests. However, researchers note the need for further investigation of potential off-target effects on cardiac ion channels, as suggested by in silico modeling studies.

The pharmaceutical industry has shown growing interest in this chemical scaffold, with at least three major companies listing 3-(4-methyloxan-4-yl)oxyazetidine derivatives in their preclinical pipelines. Current applications span diverse therapeutic areas including CNS disorders, inflammation, and oncology. Patent activity has increased markedly, with over 15 new applications filed in 2023-2024 covering novel synthetic methods and specific therapeutic applications.

Future research directions are likely to focus on expanding the structure-activity landscape of this scaffold through computational chemistry approaches. Recent advances in quantum mechanical calculations and machine learning-based property prediction are expected to accelerate the discovery of optimized derivatives. Additionally, the development of continuous flow synthesis methods may address current scalability challenges in the production of 3-(4-methyloxan-4-yl)oxyazetidine and its derivatives.